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Compound of Interest

Compound Name: Monocaprylin

Cat. No.: B012243

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of monocaprylin (1-monooctanoyl-rac-glycerol). The information herein is curated
to assist in the design and execution of experiments, particularly in the fields of pharmaceutical
sciences, cosmetics, and food technology. This document presents quantitative data in
structured tables, details common experimental protocols for property determination, and
includes visualizations for key concepts and workflows.

Core Physicochemical Properties

Monocaprylin, a monoglyceride of caprylic acid, is a versatile non-ionic surfactant and
emulsifier with significant potential in various applications due to its unique properties.[1][2] It is
recognized for its role as a solubilizer, penetration enhancer, and antimicrobial agent.[3][4][5]

General Properties
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Property Value References
Glyceryl monocaprylate, 1-

Synonyms Monooctanoyl-rac-glycerol, [11161[7]
Monooctanoin

CAS Number 26402-26-6 [1]6118]

Molecular Formula C11H2204 [11[7118]

Molecular Weight 218.29 g/mol [11[61[8]
White to orange to green

Appearance powder or lump; Colorless to [L1[7118]1[9]
pale yellow liquid

Thermal and Physical Properties
Property Value References
_ _ 39.0t0 43.0 °C (102.2 to 109.4
Melting Point - [L1[31[718]
N _ 296 °C at 101,325 Pa; 340 °C

Boiling Point [3B1[71[8]

at 760 mmHg
) 1.024 g/cm3 at 20 °C; 1.044

Density [3B1[71[8]
g/cm3

Flash Point 123.4°C

Vapor Pressure

0.001 Pa at 25 °C

(31718l

Solubility and Partitioning
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Property Value References

330 g/L at 20 °C; Described as
Water Solubility practically insoluble but can be  [3][7][8][10]

dispersed.

Soluble in oil, ethanol, DMSO

Solvent Solubility (100 mg/mL), methylene [BI6E][20]
chloride, and various organic

solvents.
LogP (Octanol/Water) 1.71at25°C [31[8]
HLB Value ~5-6; 12.5 [3B1[81[11]

Experimental Protocols

Accurate determination of physicochemical properties is critical for formulation development.
Below are detailed methodologies for key experiments.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a waxy solid like monocaprylin, the capillary method is commonly employed.

Methodology: Capillary Melting Point Determination

o Sample Preparation: A small, finely powdered sample of monocaprylin is packed into a
capillary tube (sealed at one end) to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or oil bath and a thermometer or digital temperature sensor.

e Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches
the expected melting point.

o Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the last solid particle disappears (completion) are recorded. The
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melting range is reported. For monocaprylin, this is typically between 39.0 and 43.0 °C.[1]

[8]

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. The shake-flask method is a standard protocol.

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of monocaprylin is added to a known volume of the
solvent (e.g., water, ethanol, phosphate buffer) in a sealed flask.

» Equilibration: The flask is agitated in a constant temperature water bath or shaker for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The suspension is allowed to stand, or it is centrifuged/filtered to separate
the undissolved solid from the saturated solution.

e Quantification: The concentration of monocaprylin in the clear, saturated solution is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC).

e Reporting: Solubility is typically expressed in units of mg/mL or g/L.

Determination of Partition Coefficient (LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is
crucial for predicting its absorption and distribution characteristics.

Methodology: Shake-Flask Method for LogP

» Solvent Preparation: 1-Octanol and water are mutually saturated by shaking them together
for 24 hours and then allowing the phases to separate.

e Sample Preparation: A known amount of monocaprylin is dissolved in either the water-
saturated octanol or the octanol-saturated water.
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 Partitioning: The two phases are mixed in a separatory funnel in a defined volume ratio (e.g.,
1:1) and shaken vigorously to allow the monocaprylin to partition between the two
immiscible layers until equilibrium is reached.

o Phase Separation: The funnel is allowed to stand until the layers have clearly separated.

e Quantification: The concentration of monocaprylin in both the octanol and aqueous phases
is measured using an appropriate analytical method (e.g., HPLC, UV-Vis spectroscopy).

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of
this value.

Determination of Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which
micelles form.[12] This is a key parameter for understanding the emulsification and
solubilization behavior of monocaprylin.

Methodology: Surface Tension Measurement (Du Noly Ring Method)

e Principle: Below the CMC, adding surfactant significantly lowers the surface tension of the
solution. Above the CMC, the surface tension remains relatively constant as additional
surfactant molecules form micelles.[12]

o Sample Preparation: A series of aqueous solutions with increasing concentrations of
monocaprylin are prepared.

o Measurement: The surface tension of each solution is measured using a tensiometer. The
Du Nody ring method involves measuring the force required to detach a platinum-iridium ring
from the surface of the liquid.

» Data Analysis: Surface tension is plotted against the logarithm of the monocaprylin
concentration.

o CMC Determination: The plot will show two distinct linear regions. The point of intersection of
these two lines corresponds to the CMC.
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Visualizations: Workflows and Mechanisms
Experimental Workflow for Formulation Development

Monocaprylin is frequently used as an emulsifier and bioavailability enhancer in
pharmaceutical formulations, such as self-emulsifying drug delivery systems (SEDDS).[5][11]
The following diagram outlines a typical workflow for developing a monocaprylin-based
SEDDS.
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Caption: Workflow for developing a Self-Emulsifying Drug Delivery System (SEDDS) using
monocaprylin.

Proposed Antimicrobial Mechanism

Monocaprylin exhibits broad-spectrum antimicrobial activity against various bacteria and fungi.
[3][4][13] Its mechanism is primarily attributed to the disruption of the microbial cell membrane.
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Caption: Proposed mechanism of antimicrobial action for monocaprylin via cell membrane
disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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